Cas no 2294726-48-8 (1-cyclopropyl-1H-pyrazole-4-thiol)

• Product Name: 1-cyclopropyl-1H-pyrazole-4-thiol
• CAS No: 2294726-48-8
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 5782551
• PubChem ID: 123534865
• Update Time: 2025-06-08

1-cyclopropyl-1H-pyrazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2294726-48-8
• 1-cyclopropyl-1H-pyrazole-4-thiol
• EN300-5811729

• Inchi： 1S/C6H8N2S/c9-6-3-7-8(4-6)5-1-2-5/h3-5,9H,1-2H2
• InChI Key： JKFSFOVHYUBMBJ-UHFFFAOYSA-N
• SMILES： SC1C=NN(C=1)C1CC1

Computed Properties

• Exact Mass: 140.04081944g/mol
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 18.8Ų

Additional information on 1-cyclopropyl-1H-pyrazole-4-thiol

1-Cyclopropyl-1H-pyrazole-4-thiol: A Promising Compound in Medicinal Chemistry

1-Cyclopropyl-1H-pyrazole-4-thiol (CAS No. 2294726-48-8) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer treatments. The following sections will delve into the chemical properties, biological activities, and recent research advancements of this compound.

The chemical structure of 1-cyclopropyl-1H-pyrazole-4-thiol is composed of a cyclopropyl group attached to a pyrazole ring, with a thiol group at the 4-position. The cyclopropyl moiety imparts rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets. The thiol group, on the other hand, is known for its reactivity and ability to form disulfide bonds, making it a valuable functional group in drug design.

Recent studies have highlighted the potential of 1-cyclopropyl-1H-pyrazole-4-thiol as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. These findings suggest that 1-cyclopropyl-1H-pyrazole-4-thiol could be a promising lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-cyclopropyl-1H-pyrazole-4-thiol has shown promising antimicrobial activity against a range of bacterial and fungal pathogens. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the growth of multidrug-resistant strains of Staphylococcus aureus and Candida albicans. The antimicrobial activity is attributed to its ability to disrupt cell membrane integrity and interfere with essential metabolic processes in microorganisms. These results indicate that 1-cyclopropyl-1H-pyrazole-4-thiol could be a valuable candidate for combating drug-resistant infections.

The anticancer potential of 1-cyclopropyl-1H-pyrazole-4-thiol has also been explored in several preclinical studies. Research published in the Cancer Letters journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity involves the induction of apoptosis through the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS). These findings suggest that 1-cyclopropyl-1H-pyrazole-4-thiol could be further investigated as a potential anticancer agent.

The pharmacokinetic properties of 1-cyclopropyl-1H-pyrazole-4-thiol have been evaluated in both in vitro and in vivo models. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and stability under physiological conditions, making it suitable for further development as an orally administered therapeutic agent. Additionally, preliminary toxicity studies have indicated that 1-cyclopropyl-1H-pyrazole-4-thiol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further advance the development of 1-cyclopropyl-1H-pyrazole-4-thiol, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These efforts aim to guide rational drug design strategies and improve the therapeutic index of this promising molecule.

In conclusion, 1-cyclopropyl-1H-pyrazole-4-thiol (CAS No. 2294726-48-8) represents a multifaceted compound with diverse biological activities. Its anti-inflammatory, antimicrobial, and anticancer properties make it an attractive candidate for further investigation in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for addressing unmet medical needs and advancing therapeutic options in various disease areas.